Cas no 2580244-00-2 (2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid
• CAS No: 2580244-00-2
• MF: C₁₆H₁₃Cl₂NO₄
• MW: 354.184722661972
• CID: 5662933
• PubChem ID: 165895104
• Update Time: 2025-10-29

2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(benzyloxy)carbonyl]amino}-2,6-dichlorophenyl)acetic acid
• 2580244-00-2
• EN300-27731526
• 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid

• Inchi： 1S/C16H13Cl2NO4/c17-13-6-11(7-14(18)12(13)8-15(20)21)19-16(22)23-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,19,22)(H,20,21)
• InChI Key： GVVARBANVXXPTA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CC(=O)O)Cl)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.0221633g/mol
• Monoisotopic Mass: 353.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid

Introduction to 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid (CAS No. 2580244-00-2)

2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid, with the CAS number 2580244-00-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate group and dichlorophenyl moiety, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid is defined by its aromatic ring system and the presence of functional groups that confer specific chemical properties. The benzyl carbamate group is known for its stability and ability to modulate the solubility and reactivity of the molecule. The dichlorophenyl moiety, on the other hand, contributes to the compound's lipophilicity and can influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These results indicate that 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid may have therapeutic potential in oncology.

The pharmacokinetic profile of 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid has also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects. Ongoing efforts are focused on developing prodrugs or analogs that can improve these properties while maintaining or enhancing the compound's biological activity.

In terms of safety and toxicity, preliminary data suggest that 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid is well-tolerated at therapeutic doses. However, comprehensive safety assessments are essential before advancing this compound into clinical trials. Preclinical toxicology studies are currently underway to evaluate its safety profile in various animal models.

The synthesis of 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid involves several well-established chemical reactions. One common synthetic route starts with the preparation of 4-amino-3,5-dichlorobenzonitrile, which is then converted to the corresponding benzyl carbamate derivative through a series of substitution and hydrolysis reactions. The final step involves the introduction of the acetic acid moiety via esterification followed by hydrolysis to yield the target compound. This synthetic pathway is scalable and can be adapted for large-scale production if needed.

In conclusion, 2-(4-{(benzyloxy)carbonylamino}-2,6-dichlorophenyl)acetic acid (CAS No. 2580244-00-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, including inflammation and cancer.